Cas no 57858-33-0 (Propane, 1,1,3-trichloro-2,2-dimethoxy-)
57858-33-0 structure
Product Name:Propane, 1,1,3-trichloro-2,2-dimethoxy-
CAS No:57858-33-0
MF:C5H9Cl3O2
MW:207.482759237289
CID:343941
PubChem ID:71443924
Update Time:2025-04-19
Propane, 1,1,3-trichloro-2,2-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1,1,3-trichloro-2,2-dimethoxy-
- 1,1,3-trichloro-2,2-dimethoxypropane
- 57858-33-0
- DTXSID20852725
-
- Inchi: 1S/C5H9Cl3O2/c1-9-5(3-6,10-2)4(7)8/h4H,3H2,1-2H3
- InChI Key: XKXMAJOVTLUKHL-UHFFFAOYSA-N
- SMILES: ClC(C(CCl)(OC)OC)Cl
Computed Properties
- Exact Mass: 205.96697
- Monoisotopic Mass: 205.966813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Propane, 1,1,3-trichloro-2,2-dimethoxy- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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